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Introduction

Caspase-3 is a critical executioner caspase in the apoptotic pathway, playing a central role in

the proteolytic cleavage of key cellular proteins that leads to programmed cell death.[1] The

quantification of caspase-3 activity is a reliable hallmark of apoptosis and a crucial tool for

assessing the efficacy of pro-apoptotic or anti-apoptotic therapeutic agents. This document

provides detailed application notes and protocols for measuring caspase-3 activity using the

fluorogenic substrate (Asp)₂-Rhodamine 110, also known as (DEVD)₂-R110.

The assay is based on the cleavage of the non-fluorescent (DEVD)₂-R110 substrate by active

caspase-3 (and caspase-7), which releases the highly fluorescent Rhodamine 110 (R110)

molecule.[2] The fluorescence intensity, measured at an excitation/emission maximum of

approximately 496/520 nm, is directly proportional to the amount of active caspase-3 in the
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sample.[2][3] The cleavage occurs in a two-step process, with the hydrolysis of the second

DEVD peptide leading to a substantial increase in fluorescence, making this a highly sensitive

assay.[2]

Signaling Pathway of Caspase-3 Activation
Caspase-3 is activated via two primary pathways: the intrinsic (mitochondrial) and the extrinsic

(death receptor) pathways. Both pathways converge on the activation of executioner caspases,

including caspase-3, which then orchestrate the dismantling of the cell.[4][5]
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Caption: Caspase-3 activation via intrinsic and extrinsic pathways.
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Experimental Workflow
The overall workflow for the caspase-3 activity assay involves several key stages, from sample

preparation to data analysis. This fluorometric assay is designed for a 96-well plate format and

is suitable for high-throughput screening.[6]
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Caption: General workflow for the caspase-3 fluorometric assay.
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Experimental Protocols
A. Reagent Preparation

Lysis Buffer (50 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% CHAPS, 1 mM DTT, 100 µM

EDTA): Prepare the buffer and store at 4°C. Add DTT fresh from a stock solution immediately

before use.[1]

2X Reaction Buffer (100 mM HEPES, pH 7.4, 20% Glycerol, 0.5 mM EDTA, 10 mM DTT):

Prepare the buffer and store at 4°C. Add DTT fresh from a stock solution immediately before

use.

(DEVD)₂-R110 Substrate (10 mM Stock): Reconstitute the lyophilized substrate in high-

quality, anhydrous DMSO. Aliquot and store at -20°C, protected from light and moisture.

Rhodamine 110 (R110) Standard (1 mM Stock): Reconstitute the R110 standard in DMSO.

Aliquot and store at -20°C, protected from light.

Caspase-3 Inhibitor (Ac-DEVD-CHO, 10 mM Stock): Reconstitute the inhibitor in DMSO.

Aliquot and store at -20°C.[5]

B. Cell Lysate Preparation
This protocol is suitable for approximately 1-5 x 10⁶ cells.

For Adherent Cells:

Induce apoptosis in cultured cells using the desired method. Include an untreated control

group.

Aspirate the culture medium and wash the cells once with ice-cold PBS.

Aspirate the PBS and add 50-100 µL of ice-cold Lysis Buffer directly to the plate.

Scrape the cells using a cell scraper and transfer the lysate to a pre-chilled microcentrifuge

tube.

For Suspension Cells:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/pdf/Measuring_Caspase_3_Activity_A_Guide_for_Researchers.pdf
https://geneglobe.qiagen.com/us/knowledge/pathways/apoptosis-signaling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Induce apoptosis in cultured cells. Include an untreated control group.

Pellet the cells by centrifugation at 500 x g for 5 minutes at 4°C.

Discard the supernatant and wash the cell pellet once with ice-cold PBS.

Centrifuge again, discard the supernatant, and resuspend the cell pellet in 50-100 µL of ice-

cold Lysis Buffer.

Lysis and Clarification (for both cell types):

Incubate the cell suspension on ice for 15-20 minutes, vortexing gently every 5 minutes.[1]

Centrifuge the lysate at 16,000 x g for 15 minutes at 4°C to pellet cellular debris.[1]

Carefully transfer the supernatant (cytosolic extract) to a new, pre-chilled tube.

Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA

or Bradford). This is crucial for normalizing caspase activity.

Lysates can be used immediately or stored at -80°C for future use.

C. Caspase-3 Activity Assay Protocol (96-Well Plate
Format)

Prepare R110 Standards:

Perform serial dilutions of the 1 mM R110 stock solution in 1X Reaction Buffer to generate

a standard curve (e.g., 0, 0.1, 0.2, 0.5, 1, and 2 µM).

Add 100 µL of each standard dilution to separate wells of a black, clear-bottom 96-well

microplate.

Set up Assay Wells:

Dilute cell lysates to a final concentration of 1-2 mg/mL protein with ice-cold Lysis Buffer.

In separate wells of the 96-well plate, add 50 µL of each cell lysate sample.
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Blank Control: Add 50 µL of Lysis Buffer without cell lysate. This is for background

subtraction.

Negative Control (Uninduced Cells): Lysate from untreated cells.

Positive Control (Induced Cells): Lysate from cells treated with an apoptosis-inducing

agent (e.g., Staurosporine).

Inhibitor Control: Lysate from induced cells pre-incubated with 1 µL of 10 mM Ac-DEVD-

CHO for 10-15 minutes at 37°C prior to adding the substrate.

Prepare Substrate Master Mix:

Prepare a 2X working solution of the (DEVD)₂-R110 substrate. For a final concentration of

20 µM in the well, dilute the 10 mM stock to 40 µM in 1X Reaction Buffer.

Prepare enough master mix for all sample and control wells (50 µL per well).

Initiate Reaction:

Add 50 µL of the 2X substrate working solution to each well containing lysate or buffer,

bringing the total volume to 100 µL.

Incubation:

Incubate the plate at 37°C for 60-120 minutes, protected from light. The optimal incubation

time may need to be determined empirically based on the level of caspase activity.

Fluorescence Measurement:

Measure the fluorescence intensity using a microplate fluorometer with excitation at ~499

nm and emission at ~521 nm.

D. Data Analysis
Subtract Background: Subtract the average fluorescence reading of the Blank Control wells

from all other readings (standards and samples).
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Plot Standard Curve: Plot the background-subtracted fluorescence values for the R110

standards against their known concentrations (in µM). Perform a linear regression to obtain

the equation of the line (y = mx + c) and the R² value.

Calculate Caspase Activity: Use the standard curve equation to calculate the concentration

of R110 produced in each sample well.

Normalize Activity: Normalize the caspase-3 activity to the protein concentration of the

lysate. Activity can be expressed as pmol R110 / min / µg protein.

Express as Fold Change: For a relative comparison, calculate the fold increase in caspase-3

activity by dividing the normalized activity of the treated samples by the normalized activity of

the uninduced control sample.

Data Presentation
Table 1: Rhodamine 110 Standard Curve

R110 Concentration (µM)
Average Relative Fluorescence Units
(RFU) (Background Subtracted)

0.0 0

0.1 1520

0.2 3150

0.5 7800

1.0 15500

2.0 31100

Note: These are example data. Actual RFU values will vary depending on the instrument, gain

settings, and reagents.

Table 2: Caspase-3 Activity in Staurosporine-Treated
Jurkat Cells
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Sample Condition
Average RFU
(Background
Subtracted)

Calculated R110
(µM)

Caspase-3 Activity
(Fold Increase vs.
Control)

Untreated Control 850 0.055 1.0

Staurosporine (1 µM,

4h)
12400 0.800 14.5

Staurosporine + Ac-

DEVD-CHO
1100 0.071 1.3

Note: Example data calculated based on the sample standard curve above. Lysate protein

concentration is assumed to be equal across all samples for this relative comparison.
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Issue Possible Cause Suggested Solution

High Background

Fluorescence
Substrate degradation

Prepare fresh substrate

solution; store stock aliquots

properly at -20°C, protected

from light and moisture.

Contaminated reagents or

buffer

Use high-purity, sterile

reagents and water. Prepare

fresh buffers.

Low Signal / Weak Activity Insufficient caspase activity

Increase cell number, use a

more potent apoptotic

stimulus, or increase the

incubation time with the

substrate.

Incorrect filter settings

Ensure the microplate reader

is set to the correct excitation

and emission wavelengths for

Rhodamine 110 (~499/521

nm).

Inactive enzyme in lysate

Prepare fresh lysates and

keep them on ice at all times.

Avoid repeated freeze-thaw

cycles.

High Well-to-Well Variability Inaccurate pipetting

Use calibrated pipettes and

ensure proper mixing of

reagents in each well.

Inconsistent cell number or

protein concentration

Ensure accurate cell counting

and protein quantification for

normalization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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